dicyano-cobalt(III)-tetrakis(N-methyl-4-pyridyl)porphyrin
dicyano-cobalt(III)-tetrakis(N-methyl-4-pyridyl)porphyrin
Brand Name:
Vulcanchem
CAS No.:
129232-37-7
VCID:
VC0165267
InChI:
InChI=1S/C44H36N8.2CN.Co/c1-49-21-13-29(14-22-49)41-33-5-7-35(45-33)42(30-15-23-50(2)24-16-30)37-9-11-39(47-37)44(32-19-27-52(4)28-20-32)40-12-10-38(48-40)43(36-8-6-34(41)46-36)31-17-25-51(3)26-18-31;2*1-2;/h5-28H,1-4H3;;;/q+2;2*-1;+3
SMILES:
CN1C=CC(=C2C3=NC(=C(C4=NC(=C(C5=CC=C([N-]5)C(=C6C=CC2=N6)C7=CC=[N+](C=C7)C)C8=CC=[N+](C=C8)C)C=C4)C9=CC=[N+](C=C9)C)C=C3)C=C1.[C-]#N.[C-]#N.[Co+3]
Molecular Formula:
C46H36CoN10+3
Molecular Weight:
787.8 g/mol
dicyano-cobalt(III)-tetrakis(N-methyl-4-pyridyl)porphyrin
CAS No.: 129232-37-7
Main Products
VCID: VC0165267
Molecular Formula: C46H36CoN10+3
Molecular Weight: 787.8 g/mol
| CAS No. | 129232-37-7 |
|---|---|
| Product Name | dicyano-cobalt(III)-tetrakis(N-methyl-4-pyridyl)porphyrin |
| Molecular Formula | C46H36CoN10+3 |
| Molecular Weight | 787.8 g/mol |
| IUPAC Name | cobalt(3+);5,10,15-tris(1-methylpyridin-1-ium-4-yl)-20-(1-methylpyridin-4-ylidene)porphyrin-22-ide;dicyanide |
| Standard InChI | InChI=1S/C44H36N8.2CN.Co/c1-49-21-13-29(14-22-49)41-33-5-7-35(45-33)42(30-15-23-50(2)24-16-30)37-9-11-39(47-37)44(32-19-27-52(4)28-20-32)40-12-10-38(48-40)43(36-8-6-34(41)46-36)31-17-25-51(3)26-18-31;2*1-2;/h5-28H,1-4H3;;;/q+2;2*-1;+3 |
| Standard InChIKey | JPRDIWVKYYFCQF-UHFFFAOYSA-N |
| SMILES | CN1C=CC(=C2C3=NC(=C(C4=NC(=C(C5=CC=C([N-]5)C(=C6C=CC2=N6)C7=CC=[N+](C=C7)C)C8=CC=[N+](C=C8)C)C=C4)C9=CC=[N+](C=C9)C)C=C3)C=C1.[C-]#N.[C-]#N.[Co+3] |
| Canonical SMILES | CN1C=CC(=C2C3=NC(=C(C4=NC(=C(C5=CC=C([N-]5)C(=C6C=CC2=N6)C7=CC=[N+](C=C7)C)C8=CC=[N+](C=C8)C)C=C4)C9=CC=[N+](C=C9)C)C=C3)C=C1.[C-]#N.[C-]#N.[Co+3] |
| Synonyms | CN2-Co(III)-TMPyP dicyano-cobalt(III)-tetrakis(N-methyl-4-pyridyl)porphyrin |
| PubChem Compound | 5748453 |
| Last Modified | Nov 11 2021 |
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